Cas no 1399653-70-3 (1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester)

1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester is a versatile heterocyclic compound with significant utility in organic synthesis and pharmaceutical research. Its structure features an allyl group at the 1-position and a bromine substituent at the 3-position, enhancing its reactivity for further functionalization. The ethyl ester moiety improves solubility in organic solvents, facilitating its use in cross-coupling reactions and nucleophilic substitutions. This compound serves as a valuable intermediate in the synthesis of biologically active pyrazole derivatives, offering precise control over molecular modifications. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for researchers developing novel agrochemicals or medicinal compounds.

1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester structure

1399653-70-3 structure

Product Name:1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester

CAS No:1399653-70-3

MF:C₉H₁₁BrN₂O₂

MW:259.099841356277

CID:5208880

Update Time:2025-05-26

1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester
- Inchi： 1S/C9H11BrN2O2/c1-3-5-12-6-7(8(10)11-12)9(13)14-4-2/h3,6H,1,4-5H2,2H3
- InChI Key： DRCFBOIPZHCELC-UHFFFAOYSA-N
- SMILES： N1(CC=C)C=C(C(OCC)=O)C(Br)=N1

1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM502181-1g	Ethyl1-allyl-3-bromo-1H-pyrazole-4-carboxylate	1399653-70-3	97%	1g	$652	2022-06-13

1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester Related Literature

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Additional information on 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester

Recent Advances in the Study of 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester (CAS: 1399653-70-3)

The compound 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester (CAS: 1399653-70-3) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in medicinal chemistry and drug development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the allyl and bromo substituents, make it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of pyrazole derivatives with demonstrated anti-inflammatory, antimicrobial, and anticancer properties.

In terms of synthetic methodology, advancements have been made in optimizing the production of 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with higher yields (up to 85%) and better purity profiles. The study emphasized the importance of reaction conditions, particularly temperature and catalyst selection, in achieving optimal results.

From a biological perspective, recent in vitro studies have explored the compound's mechanism of action and structure-activity relationships. Preliminary results suggest that derivatives of 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester exhibit promising activity against specific molecular targets, including kinases and G-protein coupled receptors. These findings open new avenues for the development of targeted therapies in oncology and inflammatory diseases.

Pharmacokinetic studies conducted in 2024 have provided valuable insights into the compound's metabolic stability and drug-like properties. While the ester moiety presents certain challenges in terms of metabolic clearance, structural modifications have shown potential for improving oral bioavailability. These developments are particularly relevant for researchers working on prodrug strategies.

The pharmaceutical industry has shown growing interest in 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester as evidenced by recent patent filings. Several companies have claimed novel applications of this compound and its derivatives in therapeutic areas ranging from neurological disorders to infectious diseases. This intellectual property activity underscores the compound's commercial potential.

Future research directions for 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester include further exploration of its structure-activity relationships, development of more efficient synthetic protocols, and expansion of its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-Allyl-3-bromo-1H-pyrazole-4-carboxylic acid ethyl ester (CAS: 1399653-70-3) represents a promising chemical entity with diverse applications in medicinal chemistry. The latest research findings highlight its potential as a versatile building block for drug development and its emerging biological activities. Continued investigation of this compound and its derivatives is likely to yield significant contributions to the field of pharmaceutical sciences.